Cas no 23233-33-2 (3-Bromo-4-fluoro-benzoic Acid Ethyl Ester)

3-Bromo-4-fluoro-benzoic acid ethyl ester is a fluorinated and brominated aromatic ester with applications in pharmaceutical and agrochemical synthesis. Its key structural features include a benzoic acid core substituted with bromine and fluorine at the 3- and 4-positions, respectively, esterified with ethanol. The presence of both halogen substituents enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, making it a valuable intermediate in medicinal chemistry. The ethyl ester group improves solubility in organic solvents, facilitating further derivatization. This compound is particularly useful in the development of bioactive molecules due to its ability to introduce halogenated aromatic motifs into target structures.
3-Bromo-4-fluoro-benzoic Acid Ethyl Ester structure
23233-33-2 structure
Product Name:3-Bromo-4-fluoro-benzoic Acid Ethyl Ester
CAS No:23233-33-2
MF:C9H8BrFO2
MW:247.061025619507
MDL:MFCD06204378
CID:851351
Update Time:2025-10-28

3-Bromo-4-fluoro-benzoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-bromo-4-fluorobenzoate
    • 2-FORMYL-4-(TRIBUTYLSTANNYL)THIAZOLE
    • 3-Bromo-4-fluorobenzoic acid ethyl ester
    • 3-Bromo-4-fluoro-benzoic Acid Ethyl Ester
    • Aethyl-3-brom-4-fluorobenzoat
    • Benzoic acid, 3-bromo-4-fluoro-, ethyl ester
    • FDVAAQDTTZNHKG-UHFFFAOYSA-N
    • SBB068719
    • ETHYL3-BROMO-4-FLUOROBENZOATE
    • SY023541
    • AM803563
    • V4551
    • MDL: MFCD06204378
    • Inchi: 1S/C9H8BrFO2/c1-2-13-9(12)6-3-4-8(11)7(10)5-6/h3-5H,2H2,1H3
    • InChI Key: FDVAAQDTTZNHKG-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(C(=O)OCC)=C1)F

Computed Properties

  • Exact Mass: 245.96900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.76490

3-Bromo-4-fluoro-benzoic Acid Ethyl Ester Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Bromo-4-fluoro-benzoic Acid Ethyl Ester Pricemore >>

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3-Bromo-4-fluoro-benzoic Acid Ethyl Ester Production Method

Additional information on 3-Bromo-4-fluoro-benzoic Acid Ethyl Ester

3-Bromo-4-fluoro-benzoic Acid Ethyl Ester (CAS No. 23233-33-2): A Comprehensive Overview

3-Bromo-4-fluoro-benzoic Acid Ethyl Ester, also known by its CAS registry number 23233-33-2, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound belongs to the class of benzoic acid esters, characterized by its bromine and fluorine substituents on the aromatic ring. The presence of these halogens imparts unique electronic properties, making it a valuable intermediate in various chemical syntheses and applications.

The structure of 3-Bromo-4-fluoro-benzoic Acid Ethyl Ester consists of a benzene ring with bromine at the 3-position and fluorine at the 4-position. The benzoic acid moiety is esterified with an ethyl group, which enhances its solubility in organic solvents and facilitates its use in various chemical reactions. This compound is often employed as a building block in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.

Recent studies have highlighted the potential of 3-Bromo-4-fluoro-benzoic Acid Ethyl Ester in drug discovery. Researchers have utilized this compound as a key intermediate in the development of novel therapeutic agents targeting various diseases, including cancer and infectious diseases. Its unique electronic properties make it an ideal candidate for modulating biological pathways, particularly those involving enzyme inhibition or receptor binding.

In addition to its role in drug discovery, 3-Bromo-4-fluoro-benzoic Acid Ethyl Ester has found applications in materials science. Its ability to undergo various types of coupling reactions has made it a valuable precursor for the synthesis of advanced materials, such as polymers and nanoparticles. Recent advancements in click chemistry have further expanded its utility, enabling the rapid construction of complex molecular architectures.

The synthesis of 3-Bromo-4-fluoro-benzoic Acid Ethyl Ester typically involves multi-step processes, often starting from bromobenzene or fluorobenzene derivatives. Modern synthetic strategies emphasize sustainability and efficiency, with researchers exploring catalytic methods and green chemistry approaches to minimize environmental impact. These efforts have led to the development of more eco-friendly routes for producing this compound.

From a toxicological perspective, 3-Bromo-4-fluoro-benzoic Acid Ethyl Ester has been subjected to rigorous safety assessments to ensure its safe handling and use. Studies have shown that while it exhibits moderate toxicity in certain experimental models, its risk profile can be managed through appropriate safety protocols. Regulatory agencies continue to monitor its use to ensure compliance with international standards for chemical safety.

In conclusion, 3-Bromo-4-fluoro-benzoic Acid Ethyl Ester (CAS No. 23233-33-2) stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple disciplines underscore its importance as a key intermediate in contemporary chemical research. As scientific advancements continue to unfold, this compound is poised to play an even greater role in shaping future innovations across various industries.

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